Cas no 2242-32-2 ((7-Chloro-2,3-dihydro-1,4-benzodioxin-2-yl)methanol)

• Product Name: (7-Chloro-2,3-dihydro-1,4-benzodioxin-2-yl)methanol
• CAS No: 2242-32-2
• MF: C₉H₉ClO₃
• MW: 200.618962049484
• CID: 2137831
• PubChem ID: 233959
• Update Time: 2024-03-01

(7-Chloro-2,3-dihydro-1,4-benzodioxin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (7-chloro-2,3-dihydro-1,4-benzodioxin-2-yl)methanol
• UAPKPWQRKCZUEU-UHFFFAOYSA-N
• (7-Chloro-2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanol
• (7-Chloro-2,3-dihydro-1,4-benzodioxin-2-yl)methanol

• Inchi： 1S/C9H9ClO3/c10-6-1-2-8-9(3-6)13-7(4-11)5-12-8/h1-3,7,11H,4-5H2
• InChI Key： UAPKPWQRKCZUEU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)OC(CO)CO2

Computed Properties

• Exact Mass: 200.0240218g/mol
• Monoisotopic Mass: 200.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes